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Compound of Interest

Compound Name: Galactonolactone

CAS No.: 2426-46-2

Cat. No.: B1212098

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Galactonolactone, a critical molecule in

various biological pathways. This document is intended for researchers, scientists, and

professionals in the field of drug development, offering detailed information on its chemical

properties, biological significance, and experimental applications.

Core Chemical and Physical Data
Galactonolactone is a sugar lactone derived from galactose. It exists in various isomeric

forms, each with distinct biological roles. The key quantitative data for the most common

isomers are summarized below for ease of reference and comparison.
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Isomer CAS Number Molecular Formula
Molecular Weight (
g/mol )

L-Galactono-1,4-

lactone
1668-08-2 C₆H₁₀O₆ 178.14

D-Galactono-1,4-

lactone
2782-07-2 C₆H₁₀O₆ 178.14

Galactono-gamma-

lactone
2426-46-2 C₆H₁₀O₆ 178.14

Biological Significance and Signaling Pathways
Galactonolactone isomers are pivotal intermediates in distinct metabolic pathways. Their roles

are primarily centered around vitamin C biosynthesis and galactose metabolism.

L-Galactono-1,4-lactone: The Penultimate Step in Plant
Vitamin C Biosynthesis
In higher plants, L-Galactono-1,4-lactone is the direct precursor to L-ascorbic acid (Vitamin C).

The final step of this crucial pathway is catalyzed by the mitochondrial enzyme L-galactono-1,4-

lactone dehydrogenase.[1] This enzyme facilitates the oxidation of L-Galactono-1,4-lactone to

L-ascorbic acid.
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Vitamin C Biosynthesis Pathway in Plants.

D-Galactono-1,4-lactone: An Intermediate in Galactose
Metabolism
D-Galactono-1,4-lactone is an intermediate in the catabolism of galactose. In states of excess

galactose, such as in galactosemia, galactose can be oxidized to galactonate, a process in

which D-galactono-1,5-lactone is an intermediate.
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Oxidative Pathway of Galactose Metabolism.

Experimental Protocols and Methodologies
Galactonolactone and its derivatives are frequently utilized in biochemical assays and

synthesis protocols. Below are detailed methodologies for key experiments.

Assay for L-galactono-1,4-lactone Dehydrogenase
Activity
This protocol outlines a colorimetric microplate assay to determine the activity of L-galactono-

1,4-lactone dehydrogenase in biological samples.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1212098/docs?utm_src=pdf-body-img#galactonolactone-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1212098/docs?utm_src=pdf-body#galactonolactone-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


96-well microplate

Assay Buffer

Substrate I (containing a chromogenic agent)

Substrate II (containing L-galactono-1,4-lactone)

Microplate reader capable of measuring absorbance at 550 nm

Sample (e.g., tissue homogenate, cell lysate)

Procedure:

Sample Preparation:

For tissue samples, homogenize 0.1 g of tissue in 1 ml of ice-cold Assay Buffer. Centrifuge

at 13,000 x g for 10 minutes at 4°C. The resulting supernatant is the sample.

For cell samples, resuspend approximately 5 x 10⁶ cells in 1 ml of Assay Buffer and lyse

by sonication. Centrifuge as above and collect the supernatant.

Assay Reaction:

Add 20 µl of the sample to a well of the 96-well microplate.

For the blank, add 20 µl of distilled water.

Add 170 µl of Substrate I to each well.

Add 10 µl of Substrate II to each well to initiate the reaction.

Measurement:

Immediately place the microplate in the reader and measure the absorbance at 550 nm at

10 seconds and 130 seconds.

Calculation:
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The change in absorbance over time is proportional to the enzyme activity.
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Workflow for L-galactono-1,4-lactone Dehydrogenase Assay.
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In Vitro Synthesis of L-Ascorbic Acid
This protocol describes a method for the synthesis of L-ascorbic acid from L-galactono-γ-

lactone.

Materials:

L-galactono-γ-lactone

Oxidizing agent (e.g., potassium permanganate)

Solvents (e.g., isopropyl alcohol, acetic acid)

Procedure:

Oxidation:

Dissolve L-galactono-γ-lactone in an appropriate solvent.

Gradually add the oxidizing agent while maintaining a controlled temperature. This

converts the lactone to 2-keto-L-galactonic acid.

Crystallization and Separation:

Evaporate the solvent to concentrate the mixture, promoting the crystallization of 2-keto-L-

galactonic acid.

Collect the crystals by filtration and wash with a suitable solvent like aqueous acetic acid.

Lactonization and Enolization:

The purified 2-keto-L-galactonic acid can then be converted to L-ascorbic acid through

lactonization and enolization, often facilitated by acid or base catalysts.

This guide provides foundational information for researchers working with Galactonolactone.

For further details on specific applications or safety and handling, it is recommended to consult

the relevant material safety data sheets and peer-reviewed literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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